Cas no 1214343-08-4 (3'-Fluoro-2-methoxy-5-methylbiphenyl)

• Product Name: 3'-Fluoro-2-methoxy-5-methylbiphenyl
• CAS No: 1214343-08-4
• MF: C₁₄H₁₃FO
• MW: 216.250827550888
• CID: 4990386
• Update Time: 2025-10-28

3'-Fluoro-2-methoxy-5-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-2-methoxy-5-methylbiphenyl
• 3'-Fluoro-2-methoxy-5-methylbiphenyl

• Inchi： 1S/C14H13FO/c1-10-6-7-14(16-2)13(8-10)11-4-3-5-12(15)9-11/h3-9H,1-2H3
• InChI Key： RNXPCFFXFPLZIE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 3'-Fluoro-2-methoxy-5-methylbiphenyl

Comprehensive Guide to 3'-Fluoro-2-methoxy-5-methylbiphenyl (CAS No. 1214343-08-4): Properties, Applications, and Market Insights

3'-Fluoro-2-methoxy-5-methylbiphenyl (CAS 1214343-08-4) is a fluorinated biphenyl derivative gaining attention in pharmaceutical and material science research. This compound belongs to the class of fluorinated aromatic compounds, which are widely used as building blocks in drug discovery and organic synthesis. The presence of both fluoro and methoxy substituents on the biphenyl scaffold makes it particularly valuable for structure-activity relationship (SAR) studies.

The molecular structure of 3'-Fluoro-2-methoxy-5-methylbiphenyl features a biphenyl core with strategic substitutions: a fluorine atom at the 3' position, a methoxy group at the 2 position, and a methyl group at the 5 position. This specific arrangement contributes to its unique electronic properties and makes it an interesting candidate for medicinal chemistry applications. Researchers are particularly interested in how the electron-withdrawing fluoro group and electron-donating methoxy group influence the compound's interactions with biological targets.

Recent studies have explored 3'-Fluoro-2-methoxy-5-methylbiphenyl as a potential intermediate in the synthesis of kinase inhibitors and GPCR modulators, addressing current research trends in targeted cancer therapies and neurological disorders. The compound's lipophilicity and metabolic stability, enhanced by the fluorine substitution, make it particularly valuable for drug development programs focused on improving pharmacokinetic properties.

In material science applications, CAS 1214343-08-4 has shown promise as a building block for liquid crystal materials and organic semiconductors. The fluorine atom's ability to modify intermolecular interactions without significantly increasing molecular weight makes this compound attractive for designing advanced materials with tailored electronic properties. This aligns with current industry demands for high-performance organic electronic materials used in flexible displays and energy storage devices.

The synthesis of 3'-Fluoro-2-methoxy-5-methylbiphenyl typically involves Suzuki-Miyaura cross-coupling reactions between appropriately substituted phenylboronic acids and halobenzenes. Recent advancements in catalytic fluorination methods have improved the efficiency of producing such fluorinated biphenyl derivatives, addressing common challenges in regioselective fluorination. These synthetic improvements are particularly relevant given the growing importance of fluorinated pharmaceuticals in the market.

Analytical characterization of 1214343-08-4 typically includes NMR spectroscopy (particularly ¹⁹F NMR for the fluorine substituent), mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions has been a subject of investigation, especially regarding the hydrolytic stability of the methoxy group and the thermal stability of the fluorine substitution. These properties are crucial for its application in high-temperature material processing.

Market analysis indicates growing demand for fluorinated biphenyl derivatives like 3'-Fluoro-2-methoxy-5-methylbiphenyl, driven by increasing research in targeted drug delivery systems and organic electronics. The global market for fluorinated pharmaceutical intermediates is projected to grow significantly, with CAS 1214343-08-4 positioned as a specialty chemical with niche applications. Current pricing trends reflect its status as a research-grade compound rather than a bulk chemical.

Environmental and safety considerations for 3'-Fluoro-2-methoxy-5-methylbiphenyl follow standard protocols for handling aromatic compounds. While not classified as highly hazardous, proper laboratory safety measures should be observed, including the use of personal protective equipment and adequate ventilation. The compound's biodegradability and ecotoxicity profile are subjects of ongoing research, particularly regarding the environmental fate of fluorinated aromatic compounds.

Future research directions for 1214343-08-4 include exploring its potential as a probe molecule in chemical biology studies and investigating its supramolecular chemistry applications. The compound's unique substitution pattern makes it an interesting candidate for studying aryl-aryl interactions in complex molecular systems. These applications align with current scientific interests in molecular recognition and directed self-assembly.

For researchers sourcing 3'-Fluoro-2-methoxy-5-methylbiphenyl, quality parameters to verify include chromatographic purity (typically ≥95% by HPLC), moisture content, and residual solvent levels. The compound is generally supplied as a white to off-white crystalline powder, with storage recommendations emphasizing protection from light and moisture at room temperature. These specifications are particularly important for pharmaceutical-grade intermediates.

In conclusion, 3'-Fluoro-2-methoxy-5-methylbiphenyl (CAS 1214343-08-4) represents a valuable fluorinated biphenyl derivative with diverse applications in medicinal chemistry and materials science. Its unique structural features and growing relevance in drug discovery programs and advanced material development ensure continued interest from the scientific community. As research into fluorinated organic compounds expands, this compound is likely to find even broader utility in cutting-edge scientific applications.